Cas no 290-37-9 (Pyrazine)

• Product Name: Pyrazine
• CAS No: 290-37-9
• MF: C₄H₄N₂
• MW: 80.0879602432251
• MDL: MFCD00006122
• CID: 36705
• PubChem ID: 24898676
• Update Time: 2026-05-14

Pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine
• 1,4-Diazine
• 1,4-Diazabenzene
• EINECS 206-027-6
• Paradiazine
• p-Diazine
• Piazine
• pyrazin
• 1,4-Diazin
• C4H4N2
• KYQCOXFCLRTKLS-UHFFFAOYSA-N
• 2JKE371789
• Pyrazine, 99+%
• pyrazine mixture
• mu-pyrazine;
• pyrazine compounds
• Piazine (obsol.)
• 1, 4-Diazabenzene
• Pyrazine, >=99%
• PubChem16607
• DSSTox_RID_83485
• DSSTox_CID_29370
• Pyrazine, >=99%, FG
• DSSTox_GSID_49410
• Pyrazine, analytical standard
• FEMA NO
• Pyrazine,99%

• MDL： MFCD00006122
• Inchi： 1S/C4H4N2/c1-2-6-4-3-5-1/h1-4H
• InChI Key： KYQCOXFCLRTKLS-UHFFFAOYSA-N
• SMILES： N1C([H])=C([H])N=C([H])C=1[H]
• BRN： 103905

Computed Properties

• Exact Mass: 80.03740
• Monoisotopic Mass: 80.037448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Not available
• Density: 1.031 g/mL at 25 °C(lit.)
• Melting Point: 50-56 °C (lit.)
• Boiling Point: 115-116 °C(lit.)
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Refractive Index: 1.5235
• Solubility: SOLUBLE
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with acids, oxidizing agents.
• PSA: 25.78000
• LogP: 0.47660
• Merck: 7957
• Sensitiveness: Hygroscopic
• FEMA: 3615
• pka: 0.65(at 27℃)
• Solubility: Not available

Pyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S26; S36; S16
• RTECS：UQ2015000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：T
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R36/37/38; R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds